Cas no 138490-94-5 (5-bromo-2-iodo-4-methoxybenzaldehyde)

5-bromo-2-iodo-4-methoxybenzaldehyde structure
138490-94-5 structure
Product Name:5-bromo-2-iodo-4-methoxybenzaldehyde
CAS No:138490-94-5
MF:C8H7IO3
MW:278.043854951859
MDL:MFCD04129042
CID:902282
PubChem ID:24885602
Update Time:2025-04-19

5-bromo-2-iodo-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-iodo-4-methoxybenzaldehyde
    • 3-Hydroxy-2-iodo-4-methoxybenzaldehyde
    • 4-Formyl-2-hydroxy-3-iodoanisole
    • 2-iodo-3-hydroxy-4-methoxybenzaldehyde
    • 2-iodo-isovanilin
    • 2-Iodoisovanillin
    • 3-hydroxy-2-iodo-4-methoxy-benzaldehyde
    • 138490-94-5
    • F16201
    • DB-063257
    • Benzaldehyde, 3-hydroxy-2-iodo-4-methoxy-
    • CS-0328813
    • MFCD04129042
    • DTXSID30460613
    • 3-Hydroxy-2-iodo-4-methoxybenzaldehyde, 97%
    • AS-47805
    • STK399828
    • SCHEMBL2721648
    • starbld0000960
    • J-007141
    • AKOS000313186
    • MDL: MFCD04129042
    • Inchi: 1S/C8H7IO3/c1-12-6-3-2-5(4-10)7(9)8(6)11/h2-4,11H,1H3
    • InChI Key: KLXKKFGRNPBWGM-UHFFFAOYSA-N
    • SMILES: IC1=C(C=O)C=CC(=C1O)OC

Computed Properties

  • Exact Mass: 277.94400
  • Monoisotopic Mass: 277.94399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Melting Point: 167-174 °C
  • PSA: 46.53000
  • LogP: 1.81790

5-bromo-2-iodo-4-methoxybenzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26

5-bromo-2-iodo-4-methoxybenzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

5-bromo-2-iodo-4-methoxybenzaldehyde Pricemore >>

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5-bromo-2-iodo-4-methoxybenzaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:138490-94-5)5-bromo-2-iodo-4-methoxybenzaldehyde
Order Number:A1126642
Stock Status:in Stock
Quantity:25g/10g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:17
Price ($):590.0/316.0/199.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:138490-94-5)5-bromo-2-iodo-4-methoxybenzaldehyde
A1126642
Purity:99%/99%/99%
Quantity:25g/10g/5g
Price ($):590.0/316.0/199.0
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